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Fundamental Physical and Chemical Properties

Table 1: Basic Physical Properties of Phosphoryl Fluoride (POF3) [1] [2]

Property Value

Chemical Formula POFs

Molar Mass 103.9684 g/mol
Appearance Colourless gas

Boiling Point -39.7 °C

Structure Tetrahedral at the P atom
Molecular Dipole Moment 1.76 D

Table 2: Selected Gas Phase Thermodynamic Data (Shomate Equation Parameters) [2] The standard
enthalpy of formation (AH®f) is -1254.25 kJ/mol. [2] The heat capacity (Cp) is calculated using the Shomate
equation: Cp° = A + Bt + Ct? + Dt® + E/t? (where t = T/1000).*
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Parameter Temperature Range 298 - 1100 K Temperature Range 1100 - 6000 K
A 40.13209 107.0083
B 152.4223 0.601463
C -133.0863 -0.121447
D 41.85757 0.008394
E -0.539184 -6.730131

Synthesis and Key Chemical Reactions

The established laboratory-scale synthesis for POF3 involves the controlled gas-phase hydrolysis of

phosphorus pentafluoride (PFs) [1] [3]. Below is a detailed experimental protocol and a diagram of its core

hydrolysis pathway.

Experimental Protocol: Synthesis via PFs Hydrolysis [3]

e Objective: To prepare phosphoryl fluoride (POFs) in a flow system, minimizing hydrogen fluoride
(HF) impurity.

¢ Reaction: PFs + H20 - POFs + 2HF

e Procedure:

(o]

Set up a continuous flow reactor equipped with suitable gas-handling components resistant to
HF corrosion (e.g., Monel or nickel).

Introduce a regulated stream of phosphorus pentafluoride (PFs) gas into the reactor.
Simultaneously, introduce a stoichiometrically controlled amount of water vapor.

Pass the gaseous reaction products through an adsorption column packed with granulated
sodium fluoride (NaF). Sodium fluoride reacts with HF to form sodium hydrogen bifluoride
(NaHF2), effectively scrubbing it from the gas stream.

Collect the purified POFs gas. The described setup can produce up to 40 grams of POFs per
hour.

e Purification & Analysis: The product can be freed from HF to a level below 0.1 vol%. The yield can

be affected by side reactions, so analysis via techniques like IR spectroscopy or gas chromatography
is recommended to confirm purity.
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The following diagram illustrates the core chemical transformation in this synthesis and the primary

purification step.

e Gas-Phase Hydrolysi — -
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__—v .
H20 NaHFz (Solid Waste)

Click to download full resolution via product page

Core synthesis and purification workflow for POF .

Hydrolysis and Reaction Chemistry

Phosphoryl fluoride is readily hydrolyzed by water, proceeding stepwise through fluorophosphoric acids to
ultimately yield orthophosphoric acid [1].

The stepwise hydrolysis pathway of POF3 in aqueous solution proceeds as follows [1]:

e POFs + H20 —» HPO:zF:2 (Difluorophosphoric Acid) + HF
e HPO2F2 + H20 - H2POsF (Monofluorophosphoric Acid) + HF
¢ H2POsF + H20 - H3POa4 (Orthophosphoric Acid) + HF

This reactivity with protic solvents extends to alcohols, with which it also reacts [1]. Furthermore, POF3
reacts with dimethylamine to produce dimethylaminophosphoryl difluoride ((H3C)2N-P(=O)F2) and can

undergo disproportionation to form difluorophosphate (PO2F2") and hexafluorophosphate (PFe~) ions [1].

Relevance in Biochemistry and Drug Development

While POFs itself is highly toxic and corrosive [1], its structural and reactivity motifs are highly relevant in

modern chemical biology.

1. Metal Fluorides as Phosphate Mimetics in Enzymology Complexes of aluminum fluoride (AlF3) and

magnesium fluoride (MgF3) are well-established as transition state analogs for phosphoryl transfer enzymes
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[4]. These anionic species mimic the transferring phosphoryl group (PO3~) due to their similar geometry and
charge, allowing researchers to trap and study enzyme-substrate complexes using X-ray crystallography,
cryo-EM, and NMR [4]. Scandium tetrafluoride (ScFa™) is a newly introduced metal fluoride that provides a

strong anomalous signal with soft X-rays, enhancing structural studies [4].

2. The Rise of Organophosphorus(V) Fluoride Chemistry Organophosphorus compounds featuring a
P(V)-F bond, which includes POFs-derived structures, are experiencing a resurgence. Phosphorus Fluoride
Exchange (PFEx) has been recognized as a powerful click chemistry reaction, enabling the facile

connection of complex molecules [5].

These compounds are now used as:

e Covalent inhibitors and probes: The P-F bond is sufficiently stable for storage and trafficking but
can be hydrolyzed or undergo transesterification under physiological conditions, making it useful for
targeted activity [5].

¢ Imaging agents: The ability to incorporate a fluorine-18 radionuclide makes them attractive for
Positron Emission Tomography (PET) imaging [5].

Table 3: Applications of P(V)-F Motifs in Chemical Biology [5]

Application Key Feature Example/Utility

Enzyme Hydrolytic susceptibility under Trapping active enzyme conformations;

Inhibition/Probing specific conditions studying phosphoryl transfer.

PFEXx Click Chemistry  Specific fluoride exchange Modular ligation for drug discovery and
reactivity bioconjugation.

Molecular Imaging Incorporation of 18F Development of novel PET tracers.
radionuclide

Safety and Handling Considerations

Phosphoryl fluoride is a poisonous and corrosive gas [1]. Its primary hazard involves reaction with water
(including moisture in air or tissues) to produce hydrogen fluoride (HF), a highly toxic and corrosive acid [1]

[6]. Standard safety procedures for handling hazardous gases must be followed, including the use of
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appropriate personal protective equipment (PPE) and engineering controls (e.g., a certified fume hood).

Always consult the relevant Safety Data Sheet (SDS) before working with this compound [1].

Key Insights for Researchers

¢ Synthetic Control: The flow-system synthesis using NaF scrubbing is the method of choice for
producing high-purity POF3 with minimal HF contamination [3].

e Versatile Reactivity: Its stepwise hydrolysis and reactions with nucleophiles like amines make it a
valuable precursor to a range of fluorophosphates and phosphorus-based ligands [1].

¢ Biological Toolbox: Understanding the chemistry of POFs and the P(V)-F motif provides a
foundation for utilizing advanced tools like metal fluoride complexes in structural biology and PFEX in
bioconjugation [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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